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Compound of Interest

Compound Name: Telaprevir-d4

Cat. No.: B12415673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial suppliers and availability

of Telaprevir-d4, a deuterated internal standard crucial for the accurate quantification of the

hepatitis C virus (HCV) NS3/4A protease inhibitor, Telaprevir. This document also outlines a

typical experimental protocol for its use in liquid chromatography-tandem mass spectrometry

(LC-MS/MS) applications.

Commercial Availability of Telaprevir-d4
Telaprevir-d4 is available from several specialized chemical suppliers that provide reference

standards and research chemicals. The availability, purity, and offered quantities can vary

between suppliers. Researchers are advised to contact the suppliers directly for the most

current information and to request a certificate of analysis.
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Supplier
Catalog Number
(Example)

Available
Quantities (Typical)

Purity (Typical)

Cayman Chemical 31317 250 µg ≥95%

Bertin Bioreagent 31317 250 µg Not specified

InvivoChem V81552 500 mg, 1 g ≥98%

Pharmaffiliates
PA STI 081270 ((R)-

Telaprevir-d4)
Not specified Not specified

LGC Standards
TRC-T015652-

0.25MG
0.25 mg Not specified

Acanthus Research TLP-16-001 Not specified Not specified

BOC Sciences Not specified Not specified Not specified

Experimental Protocol: Quantification of Telaprevir
using Telaprevir-d4 by LC-MS/MS
The following is a synthesized experimental protocol based on published methodologies for the

quantification of Telaprevir in biological matrices, such as human plasma, using a deuterated

internal standard. While some studies specifically mention Telaprevir-d11, the principles and

general procedure are applicable to Telaprevir-d4.

Materials and Reagents
Telaprevir analytical standard

Telaprevir-d4 (internal standard)

Human plasma (or other biological matrix)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid (FA), LC-MS grade
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Ammonium acetate, LC-MS grade

Water, deionized and filtered

Solid-phase extraction (SPE) cartridges or protein precipitation reagents

Sample Preparation
Effective sample preparation is critical to remove matrix interferences and ensure accurate

quantification.

Spiking of Internal Standard: To each 100 µL of plasma sample, add a known concentration

of Telaprevir-d4 solution (e.g., 50 ng/mL in methanol). This early addition of the internal

standard helps to correct for variability during the extraction process.[1][2][3]

Protein Precipitation: A common method for plasma sample cleanup is protein precipitation.

Add 3 volumes of cold acetonitrile to the plasma sample containing the internal standard.

Vortex vigorously for 1-2 minutes to precipitate proteins.

Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes at 4°C

to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a new tube for evaporation or

direct injection, depending on the sensitivity required.

Reconstitution: If the supernatant is evaporated, reconstitute the residue in a suitable mobile

phase, such as 50:50 acetonitrile:water with 0.1% formic acid.

LC-MS/MS Instrumentation and Conditions
The following are typical starting conditions that may require optimization for specific

instruments and applications.

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.
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Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate.

Mobile Phase B: Acetonitrile/Methanol (90:10, v/v) with 0.1% formic acid.

Gradient Elution: A gradient from low to high organic mobile phase (B) is typically employed

to separate Telaprevir from matrix components.

Flow Rate: 0.3 - 0.5 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 - 10 µL.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions

for Telaprevir and Telaprevir-d4.

Analyte Precursor Ion (m/z) Product Ion (m/z)

Telaprevir 680.4 583.3

Telaprevir-d4 684.4 587.3

Data Analysis
Calibration Curve: Prepare a series of calibration standards by spiking known concentrations

of Telaprevir into the blank biological matrix. Process these standards alongside the

unknown samples.

Quantification: The concentration of Telaprevir in the unknown samples is determined by

calculating the peak area ratio of the analyte to the internal standard (Telaprevir/Telaprevir-
d4) and comparing this ratio to the calibration curve. The use of a stable isotope-labeled

internal standard corrects for variations in sample extraction and matrix effects, leading to

high accuracy and precision.[1][2][3]
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Visualizations

Procurement and Use of Telaprevir-d4

Procurement Analytical Workflow
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Caption: Workflow for procuring and using Telaprevir-d4.
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Caption: Telaprevir inhibits HCV NS3/4A protease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Availability of Telaprevir-d4:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415673#commercial-suppliers-and-availability-of-
telaprevir-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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